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Introduction

lodoform (triodomethane), a yellow crystalline organoiodine compound, was a cornerstone of
antiseptic surgery in the late 19th and early 20th centuries.[1][2] First prepared by Georges
Serullas in 1822, its potent antimicrobial properties were recognized around 1880, leading to its
widespread adoption for dressing wounds, packing surgical cavities, and managing various
infections.[3][4][5] This technical guide provides an in-depth analysis of the early medical
applications of iodoform in wound care, focusing on its historical formulations, proposed
mechanisms of action, and the experimental and clinical methodologies of the era.

Historical Formulations and Preparations

lodoform was rarely used in its pure powder form directly on wounds. Instead, it was
incorporated into various formulations to improve its handling, prolong its antiseptic action, and
minimize local irritation. These preparations ranged from simple mixtures to more complex

pastes and varnishes.

Table 1: Key Historical lodoform Formulations in Wound Care
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Formulation

Composition

Historical Notes

Key Applications

lodoform Gauze

Gauze impregnated
with iodoform, often
with additives like
glycerin, ether, or

alcohol.

A primary method for
packing wounds and
abscesses to provide
sustained antiseptic
action.[6][7]

Packing deep
wounds, abscess
cavities, and sinus
tracts.[1][7]

Whitehead's Varnish

Introduced by Walter
Whitehead in 1891. A
modern version
contains iodoform,
benzoic acid, storax,
Balsam of Tolu, and
ether.[8]

Designed as a
protective, antiseptic
sealant for surgical

wounds.[3]

Sealing wounds,
particularly after oral
and maxillofacial

surgery.[9]

Bismuth lodoform
Paraffin Paste (BIPP)

Developed by
Rutherford Morison in
1917. The original
formulation consisted
of iodoform, bismuth
subnitrate, and liquid
paraffin.[3][8]

Extensively used
during World War | for
treating infected war
wounds,
demonstrating
remarkable efficacy in
reducing infection and

accelerating healing.

[3]

Packing deep,
suppurating wounds

and surgical cavities.

[1]9]

lodoform-Glycerin

Suspension

A suspension of
iodoform in glycerin,
often prepared by
pharmacies. A
common formulation
was a 9.1% (w/w)

suspension.

Used for injection into
tuberculous
abscesses and joint

cavities.

Treatment of

tuberculous lesions.

lodoform Ointments

and Pastes

lodoform mixed with
various bases like
petrolatum (Vaseline)
or cocoa butter,

sometimes with

Offered a way to apply
iodoform to surface
wounds and skin

conditions.[4]

Treatment of syphilitic
sores, chancres, and

various skin ailments.

[2]14]
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additions like

eucalyptus oil.[4]

Experimental Protocols and Methodologies

The late 19th and early 20th centuries marked a transition towards more systematic evaluation
of antiseptic agents. While rigorous, placebo-controlled clinical trials were not the norm, the
literature reveals a focus on case series, observational studies, and in vitro experiments to
understand iodoform's efficacy.

Preparation of lodoform Gauze (A General Historical
Protocol)

The preparation of iodoform gauze was a common procedure in hospitals and pharmacies.
While specific methods varied, a general protocol can be reconstructed from historical
descriptions.

Sterilization: Aseptic gauze and all necessary equipment (e.g., containers, mixing rods) were
prepared.

» lodoform Mixture Preparation: lodoform powder was mixed with a vehicle to create a
uniform suspension. A common method involved creating a paste with medical glycerin.

e Impregnation: Dehydrated alcohol was often rubbed into the gauze first, followed by the
iodoform-glycerin paste, ensuring the gauze was evenly coated.

o Ether Application: A small amount of ether was sometimes sprinkled on the gauze and
rapidly mixed. This was likely to aid in the distribution of the iodoform and for its volatile
nature to leave a dry finish.

o Storage: The prepared gauze was then stored in a sealed, often brown glass, container to
protect it from light and air.

Clinical Application and Observation

The application of iodoform dressings followed the principles of antiseptic surgery championed
by figures like Joseph Lister.[10]
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» Wound Cleansing: The wound and surrounding area were thoroughly cleansed, often with
agents like carbolic acid or thymol solution.[4]

o Packing/Dressing: The iodoform-impregnated material (gauze, paste, etc.) was then
applied. Deep wounds were carefully packed to ensure the antiseptic reached all surfaces.[7]

e Cover Dressing: The iodoform dressing was covered with a protective outer bandage.

o Observation and Redressing: Dressings were typically left in place for extended periods
unless there was significant discharge.[4] Redressing was performed as needed, often daily
or every two days.[6][7] The effectiveness of the treatment was judged by the reduction in
suppuration, the appearance of healthy granulation tissue, and the overall healing progress.

Mechanism of Action: Historical and Modern
Perspectives

The precise mechanism of iodoform's antiseptic action was a subject of investigation and
debate during its early use.

Early 20th Century Understanding

The prevailing theory was that iodoform itself was not the primary antiseptic agent. Instead, it
was believed to act as a slow-release reservoir of iodine.[2] When iodoform came into contact
with wound exudates, granulation tissue, or bacteria, it would slowly decompose, releasing
nascent iodine.[2][11] This liberated iodine was then responsible for the observed antimicrobial
effects.

dot™“dot graph "lodoform_Mechanism_of Action_Early Theory" { layout=dot; rankdir="LR";
bgcolor="#F1F3F4"; node [shape=Dbox, style="filled", fontname="Arial", fontsize=10]; edge
[fontname="Arial", fontsize=9];

lodoform [label="lodoform (CHI3)\nin Dressing", fillcolor="#FBBCO05", fontcolor="#202124"];
Wound [label="Wound Environment\n(Exudate, Tissue, Bacteria)", fillcolor="#FFFFFF",
fontcolor="#202124"]; Decomposition [label="Slow Decomposition"”, shape=ellipse, style=filled,
fillcolor="#EA4335", fontcolor="#FFFFFF"]; lodine [label="Liberated lodine\n(Nascent State)",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Antisepsis [label="Antiseptic Action\n(Bacterial
Destruction)”, shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
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lodoform -> Decomposition [label="Contact with"]; Wound -> Decomposition; Decomposition -
> lodine [label="Releases"]; lodine -> Antisepsis [label="Causes"]; }

Caption: General workflow for iodoform dressing preparation and application.

Quantitative Data from Historical and Modern
Studies

Obtaining precise quantitative data from early medical literature is challenging due to the
narrative style of reporting. However, some studies, both historical and more recent, provide
insights into iodoform's efficacy.

Table 2: Summary of Efficacy Data on lodoform-Based Treatments
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Study Focus

Population/Model

Key Quantitative
T Reference
Finding

Necrotic Tissue

Removal

Clinical study on

pressure ulcers

>60% of iodoform
gauze-treated wounds
were completely
debrided within 2

weeks.

[12][13]

Infected War Wounds

WWI soldiers with

gunshot wounds

Rutherford Morison
reported "accelerated
healing and reduced
infection rates" with
BIPP. (Specific

percentages not

[3](8]

typically provided in
the original report).

Abscesses and

Infected Wounds

Retrospective study of

242 cases

All cases treated with
iodoform resulted in
favorable or slow-

. [14]
favorable progression
and subsequent

surgical healing.

Pulpectomy in Primary
Teeth

Randomized clinical

trial (24-month follow-

up)

A calcium
hydroxide/iodoform

[15]
paste showed a

78.4% success rate.

Conclusion

lodoform was an indispensable tool in the armamentarium against surgical and traumatic

wound infections for several decades. Its utility stemmed from its slow-release of iodine,

providing sustained antiseptic action within the wound bed. Formulations like iodoform gauze

and BIPP became standard practice, demonstrating notable success in an era before

antibiotics. While largely superseded by modern antiseptics and antibiotics due to concerns

about toxicity and the development of more effective agents, the principles of its application—

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/22791151/
https://www.researchgate.net/publication/229082173_Iodoform_Gauze_Removes_Necrotic_Tissue_from_Pressure_Ulcer_Wounds_by_Fibrinolytic_Activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC11732292/
https://www.laballey.com/blogs/blog/iodoform-how-this-200-year-old-molecule-is-used-today
https://revistadechimie.ro/pdf/29%20DIMITRIU%20M%204%2019.pdf
https://pubmed.ncbi.nlm.nih.gov/34856038/
https://www.benchchem.com/product/b1672029?utm_src=pdf-body
https://www.benchchem.com/product/b1672029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

sustained antimicrobial action and management of the wound environment—remain central to
modern wound care. This historical and technical overview serves as a valuable reference for
understanding the evolution of antiseptic practices and the enduring chemical principles that
underpin them.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Early Medical Applications of lodoform in Wound Care:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672029#early-medical-applications-of-iodoform-in-
wound-care]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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